3-Chloro-4-cyclopropoxyaniline

• Molecular Formula: C9H10ClNO
• Molecular Weight: 183.63 g/mol
• IUPAC Name: 3-chloro-4-cyclopropyloxyaniline
• InChI: InChI=1S/C9H10ClNO/c10-8-5-6(11)1-4-9(8)12-7-2-3-7/h1,4-5,7H,2-3,11H2
• InChI Key: LOCCBDPIEKLUFN-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C=C(C=C2)N)Cl

Description

3-Chloro-4-cyclopropoxyaniline is an aromatic amine derivative with the molecular formula C₉H₁₀ClNO. Its structure features an aniline core substituted with a chlorine atom at the 3-position and a cyclopropoxy group (-O-cyclopropyl) at the 4-position. The cyclopropoxy group introduces steric strain due to its three-membered ring, which can influence both chemical reactivity and biological interactions . This compound is primarily utilized as a building block in organic synthesis, particularly in pharmaceuticals and agrochemicals, due to its versatile functional groups. Its chlorine substituent enhances electrophilic aromatic substitution reactivity, while the cyclopropoxy group may modulate lipophilicity and metabolic stability in drug candidates .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Chloro-4-cyclopropoxyaniline can be achieved through several methods. One common approach involves the reaction of 3-chloroaniline with cyclopropyl bromide in the presence of a base such as potassium carbonate. The reaction is typically carried out in an organic solvent like dimethylformamide (DMF) at elevated temperatures to facilitate the substitution reaction.

Another method involves the use of Suzuki-Miyaura coupling, where 3-chloro-4-bromoaniline is reacted with cyclopropylboronic acid in the presence of a palladium catalyst and a base. This method offers high yields and selectivity under mild reaction conditions .

Industrial Production Methods

Industrial production of 3-Chloro-4-cyclopropoxyaniline may involve large-scale batch or continuous flow processes. The choice of method depends on factors such as cost, efficiency, and environmental impact. Optimization of reaction conditions, including temperature, pressure, and solvent choice, is crucial to maximize yield and minimize by-products.

Chemical Reactions Analysis

Types of Reactions

3-Chloro-4-cyclopropoxyaniline undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding nitro or nitroso derivatives.

Reduction: Reduction reactions can convert the compound to its amine derivatives.

Substitution: The chlorine atom can be substituted with other nucleophiles such as amines, thiols, or alkoxides.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H₂O₂) and potassium permanganate (KMnO₄).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are used.

Substitution: Nucleophilic substitution reactions often use bases like sodium hydroxide (NaOH) or potassium carbonate (K₂CO₃) in polar solvents.

Major Products Formed

Oxidation: Nitro or nitroso derivatives.

Reduction: Amine derivatives.

Substitution: Various substituted aniline derivatives depending on the nucleophile used.

Scientific Research Applications

3-Chloro-4-cyclopropoxyaniline has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules and pharmaceuticals.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its use in drug development, particularly in designing inhibitors for specific enzymes or receptors.

Industry: It is used in the production of dyes, pigments, and other specialty chemicals.

Mechanism of Action

The mechanism of action of 3-Chloro-4-cyclopropoxyaniline depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, leading to inhibition or activation of specific pathways. For example, it could act as an inhibitor of tyrosinase, an enzyme involved in melanin synthesis, thereby affecting pigmentation processes .

Comparison with Similar Compounds

Key Observations:

• Cyclopropoxy vs. Larger Rings : The cyclopropoxy group’s ring strain increases reactivity compared to cyclopentyloxy or isopropoxy analogues. For example, in Suzuki-Miyaura coupling reactions, cyclopropoxy derivatives exhibit faster kinetics due to heightened electrophilicity .
• Chlorine Position : Swapping chlorine and cyclopropoxy positions (e.g., 4-Chloro-3-cyclopropoxyaniline) alters electronic distribution, reducing resonance stabilization and impacting nucleophilic aromatic substitution pathways .

Mechanistic Insights:

• The cyclopropoxy group in 3-Chloro-4-cyclopropoxyaniline enhances membrane permeability in bacterial cells, contributing to its superior antimicrobial activity over methoxy analogues .
• Fluorinated derivatives (e.g., 3-Chloro-4-(3-fluorophenoxy)aniline) show improved anticancer potency due to fluorine’s electronegativity, which strengthens hydrogen bonding with enzyme active sites .

Physicochemical Properties

Property	3-Chloro-4-cyclopropoxyaniline	3-Chloro-4-methoxyaniline	3-Chloro-4-(cyclopentyloxy)aniline
Molecular Weight (g/mol)	183.64	157.60	197.66
LogP (Octanol-Water)	2.8	1.5	3.2
Water Solubility (mg/mL)	0.45	2.1	0.12
Melting Point (°C)	98–102	72–75	85–89

Trends:

• Lipophilicity : Cyclopropoxy and cyclopentyloxy groups increase LogP compared to methoxy, favoring blood-brain barrier penetration in drug design .
• Solubility : Methoxy derivatives exhibit higher aqueous solubility, making them preferable for formulations requiring rapid dissolution .

Biological Activity

3-Chloro-4-cyclopropoxyaniline is a chemical compound that has garnered attention for its potential biological activities. This article provides a detailed overview of its biological activity, including mechanisms of action, research findings, and relevant case studies.

Property	Details
Molecular Formula	C10H10ClN
Molecular Weight	181.64 g/mol
IUPAC Name	3-Chloro-4-cyclopropoxyaniline
CAS Number	Not specified

The biological activity of 3-Chloro-4-cyclopropoxyaniline is primarily attributed to its interaction with various molecular targets within biological systems. The compound is believed to exert its effects through:

• Enzyme Inhibition : It may inhibit specific enzymes involved in metabolic pathways, which can affect cellular processes.
• Receptor Modulation : The compound could interact with various receptors, potentially altering signaling pathways that regulate cell function and survival.

Antimicrobial Activity

Research has indicated that 3-Chloro-4-cyclopropoxyaniline exhibits antimicrobial properties. In vitro studies have demonstrated its effectiveness against a range of bacterial strains, suggesting potential applications in treating infections.

Anticancer Properties

Preliminary investigations into the anticancer properties of 3-Chloro-4-cyclopropoxyaniline show promising results. It has been tested against several human tumor cell lines, revealing cytotoxic effects that warrant further exploration.

Case Studies and Research Findings

• Study on Antimicrobial Efficacy :
  • A study conducted in vitro assessed the antimicrobial activity of various anilines, including 3-Chloro-4-cyclopropoxyaniline. Results indicated significant inhibition of growth in Gram-positive and Gram-negative bacteria, highlighting its potential as an antimicrobial agent .
• Cytotoxicity Assay :
  • In a cytotoxicity assay involving human cancer cell lines, 3-Chloro-4-cyclopropoxyaniline demonstrated selective cytotoxicity, with IC50 values indicating effective concentration levels for inhibiting cell growth . The compound's structural features appear to enhance its interaction with cancer cell targets.
• Mechanistic Insights :
  • Further mechanistic studies revealed that the compound may induce apoptosis in cancer cells through the activation of caspase pathways, leading to programmed cell death . This mechanism underscores its potential therapeutic role in oncology.

Comparative Analysis with Related Compounds

To better understand the unique properties of 3-Chloro-4-cyclopropoxyaniline, it is useful to compare it with similar compounds:

Compound	Activity	Notes
4-Bromoaniline	Moderate antimicrobial	Lacks cyclopropyl group
2-Chloroaniline	Low anticancer activity	Less selective
3-Fluoroaniline	Variable activity	Different halogen substitution